Cas no 359017-65-5 (2,6-Dibromo-4,8-bis(hexyloxy)-benzo1,2-b:4,5-b'dithiophene)

• Product Name: 2,6-Dibromo-4,8-bis(hexyloxy)-benzo1,2-b:4,5-b'dithiophene
• CAS No: 359017-65-5
• MF: C₂₂H₂₈Br₂S₂
• MW: 516.395722389221
• CID: 1031093
• PubChem ID: 66870778
• Update Time: 2025-10-29

2,6-Dibromo-4,8-bis(hexyloxy)-benzo1,2-b:4,5-b'dithiophene Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']dithiophene
• 2,6-DIBROMO-4,8-BIS(HEXYLOXY)-BENZO[1,2-B:4,5-B']DITHIOPHENE
• 2,6-dibromo-4,8-dihexylthieno[2,3-f][1]benzothiole
• 2,5-BIS(TRIFLUOROMETHYL)-1,4-DICHLOROBENZENE
• 5,11-DIBROMO-2,8-DIHEXYL-4,10-DITHIATRICYCLO[7.3.0.0(3),?]DODECA-1,3(7),5,8,11-PENTAENE
• BS-49821
• 2,6-Dibromo-4,8-dihexylbenzo[1,2-b:4,5-b']bisthiophene
• 359017-65-5
• 937028-39-2
• F74797
• DTXSID90735930
• SCHEMBL995558
• 2,6-Dibromo-4,8-bis(hexyloxy)-benzo1,2-b:4,5-b'dithiophene

• Inchi： 1S/C22H28Br2S2/c1-3-5-7-9-11-15-17-13-19(23)26-22(17)16(12-10-8-6-4-2)18-14-20(24)25-21(15)18/h13-14H,3-12H2,1-2H3
• InChI Key： AWYXKECIKVHBKM-UHFFFAOYSA-N
• SMILES： BrC1=CC2C(=C(C3C=C(SC=3C=2CCCCCC)Br)CCCCCC)S1

Computed Properties

• Exact Mass: 514.00000
• Monoisotopic Mass: 513.99992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.9
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.435
• PSA: 56.48000
• LogP: 9.88660

Additional information on 2,6-Dibromo-4,8-bis(hexyloxy)-benzo1,2-b:4,5-b'dithiophene

Introduction to 2,6-Dibromo-4,8-bis(hexyloxy)-benzo[1,2-b:4,5-b'dithiophene] (CAS No. 359017-65-5)

2,6-Dibromo-4,8-bis(hexyloxy)-benzo[1,2-b:4,5-b'dithiophene], identified by its CAS number 359017-65-5, is a sophisticated organic compound that has garnered significant attention in the field of advanced materials and pharmaceutical chemistry. This molecule, featuring a conjugated system of benzothiophene units, presents a unique structural framework that makes it particularly interesting for applications in organic electronics and drug discovery.

The structure of 2,6-Dibromo-4,8-bis(hexyloxy)-benzo[1,2-b:4,5-b'dithiophene] consists of a central benzothiophene core substituted with bromine atoms at the 2 and 6 positions, and hexyloxy groups at the 4 and 8 positions. This arrangement creates a highly tunable electronic properties profile, making it an excellent candidate for use in organic semiconductors and optoelectronic devices. The presence of bromine atoms also provides handles for further functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, there has been a surge in research focused on conjugated polymers and small molecules for applications in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The extended π-conjugation in 2,6-Dibromo-4,8-bis(hexyloxy)-benzo[1,2-b:4,5-b'dithiophene] contributes to its high charge carrier mobility and excellent light-emitting characteristics. These properties have been leveraged in the development of novel OLED architectures that offer improved efficiency and color purity.

One of the most compelling aspects of this compound is its potential in pharmaceutical applications. The benzothiophene scaffold is a common motif in many bioactive molecules, and modifications to this core can lead to compounds with significant therapeutic potential. For instance, studies have shown that derivatives of benzothiophene can exhibit antimicrobial and anti-inflammatory properties. The bromine substituents in 2,6-Dibromo-4,8-bis(hexyloxy)-benzo[1,2-b:4,5-b'dithiophene] may facilitate further chemical transformations into more complex pharmacophores.

The hexyloxy groups introduce steric bulk and hydrophobicity to the molecule, which can influence its solubility and bioavailability. This balance between hydrophobicity and electronic properties makes it an attractive candidate for drug delivery systems. Researchers are exploring ways to incorporate this compound into micelles or nanoparticles to enhance drug targeting and release profiles.

The synthesis of 2,6-Dibromo-4,8-bis(hexyloxy)-benzo[1,2-b:4,5-b'dithiophene] involves multi-step organic reactions that require precise control over reaction conditions. The bromination step is particularly critical as it determines the electronic properties of the final product. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity.

In the context of material science, the electronic properties of this compound have been extensively studied using spectroscopic methods such as UV-Vis absorption spectroscopy and cyclic voltammetry. These studies have provided insights into the energy levels of the molecule and its potential for use in energy conversion applications. For example, researchers have demonstrated that thin films of 2,6-Dibromo-4,8-bis(hexyloxy)-benzo[1,2-b:4,5-b'dithiophene] can be used as an active layer in OPVs with promising power conversion efficiencies.

The thermal stability of this compound is another area of interest. Organic materials used in electronics must withstand high temperatures without degrading. Thermal gravimetric analysis (TGA) has been used to assess the thermal stability of various derivatives of benzothiophene. Preliminary results suggest that 2,6-Dibromo-4,8-bis(hexyloxy)-benzo[1,2-b:4,5-b'dithiophene] exhibits good thermal stability under ambient conditions but may degrade at elevated temperatures.

The potential applications of this compound extend beyond electronics and pharmaceuticals. It has been proposed as a building block for the synthesis of more complex materials such as metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). These materials have diverse applications ranging from gas storage to catalysis.

In conclusion, 2,6-Dibromo-4,8-bis(hexyloxy)-benzo[1,2-b::4,5-b'dithiophene] (CAS No.359017-65-5), with its unique structural features and versatile functionalization possibilities,^[1][2], represents a promising candidate for innovation across multiple scientific disciplines.